It remains a challenging task to achieve ring-opening (co)polymerization (ROP) of macrolactones. Hence, we synthesized a series of Al-based catalysts and systemically investigated the effect of N-containing substituent on the sidearms on ROP of macrolactones. Al3 possessing N-methyl group could effectively achieve controlled ROP of pentadecalactone (PDL) and macro(di)lactone ethylene brassylate (EB) in combination with BnOH, furnishing polyethylene-like PPDL and PEB with Mw up to 90.3 and 321 kg/mol, respectively. Random copolymerization of PDL and small-ring lactones ε-caprolactone (ε-CL) and δ-valerolactone (δ-VL) could prepare random copolyesters with tailored Tm in the range of 57–94 °C by controlling the ratios of PDL and ε-CL, δ-VL. More importantly, well-defined block copolyesters could be obtained by sequential adding PDL and ε-CL, δ-VL, which have been proved by GPC-MALLS, DSC and 13C-NMR.

Spiropolymers have gained a great deal of interest from both academic and industrial fields by virtue of their unique geometric structures and physical properties. Herein, we prepared a series of spirocopolymers through the catalyst-free four-component spiropolymerization of diisocyanides, activated alkynes, and two different kinds of monomers with reactive carbonyl groups. It is found that the polymerization reactivity of monomers, feeding modes, and feed ratios play significant roles in spirocopolymerization. Monomers with high reactivity and feeding reactive monomers first contribute to improving the molecular weights and yields of the polymers. The constructed copolymers have two different kinds of spiro structures, which is confirmed by the nuclear magnetic resonance. In addition, the spirocopolymers display the unique cluster-triggered emission and aggregation-induced emission properties, and their emission properties can be well-modulated by altering the ratio of comonomers. It is highly anticipated that this line of research will enrich the methodology of multi-component spiropolymerization, and provide a new insight into developing spiropolymers with various spiro structures and tunable properties.

Separator is a pivotal component of lithium-ion batteries (LIBs) and determines the electrochemical performance and safety. However, with the increase in energy density and application scenarios, commercial polyolefin separators are increasingly unable to undertake heavy responsibility of battery safety protection. Herein, a new kind of nanofiber separator based on poly(ether ether ketone) (PEEK) with excellent thermal stability, self-extinguishing, and superior electrochemical properties is reported. Effective inheritance of intrinsic properties from raw PEEK materials and optimized hot-pressing operation endows the separator with high robustness and wettability, showing tensile strength of 15.8 MPa and a contact angle of 17.2°. The high thermal stability of PEEK can ensure the separator to preserve the structural integrity and microstructure at temperatures beyond 300 °C, and the excellent self-extinguishing peculiarity of PEEK capacitates the high safety of LIB. Notably, benefitting from high porosity and polar surface, the PEEK separator shows high electrolyte uptake of 245.5% and exhibits a wider electrochemical window and faster lithium-ion transport number than commercial polyolefin separators. Furthermore, cells assembled with PEEK separator display better performance than the ones with PE separator, and the PEEK LIB has been successfully used to light up a lamp at a high temperature of 150 °C.

Uniform and well-aligned organic semiconductor single crystals (OSSCs) are critical for high-performance electronic and optoelectronic device applications due to their long-range order and low defect density. However, it is still challenging to fabricate uniform and well-aligned OSSCs by an efficient and facile method. Here, we report a vapor-induced coating method to prepare uniform organic semiconductor stripe single crystals with well-aligned orientation. The coating velocity and solution concentration are important to control the stripe crystals’ morphology, which influence the triple-phase contact line dewetting behavior and then change the mass transport of the meniscus. Insufficient solute supply causes the generation of dendritic crystals. Uniform stripe single crystals of high quality and pure orientation are prepared in the condition of a sufficient and suitable solute supply. Moreover, the electronic and optoelectronic properties are evaluated. Notably, the polarization-sensitive photodetectors based on the uniform stripe crystals exhibit high polarization sensitivity and its dichroic ratio of photocurrent is 1.98. This method is efficient for the preparation of various high-quality and uniform organic semiconductor stripe single crystals, opening an opportunity for high-performance organic functional devices.

Although there has been rapid advancement in piezoelectric sensors, challenges still remain in developing wearable piezoelectric sensors by a one-step, continuous and environmentally friendly method. In this work, a 1D flexible coaxial piezoelectric fiber was directly fabricated by melt extrusion molding, whose core and sheath layer are respectively slender steel wire (i.e., electrode) and PVDF (i.e., piezoelectric layer). Moreover, such 1D flexible coaxial piezoelectric fiber possesses short response time and high sensitivity, which can be used as a self-powered sensor for bending and vibration sensing. More interestingly, such 1D flexible coaxial piezoelectric fiber (1D-PFs) can be further endowed with 3D helical structure. Moreover, a wearable and washable motion monitoring system can be constructed via braiding such 3D helical piezoelectric fiber (3D-PF) into commercial textiles. This work paves a new way for developing 1D and 3D piezoelectric fibers through a one-step, continuous and environmentally friendly method, showing potential applications in the field of sensing and wearable electronics.

Poly(glycolic acid) (PGA) is derived from glycolide obtained by fermenting pineapples or sugarcane, which has excellent gas barrier properties and a small carbon footprint. PGA is a potential substitute for the current aluminum-plastic composite films used in high barrier packaging applications. However, its poor ductility and narrow processing window limit its application in food packaging. Herein, poly(butylene succinate-co-butylene adipate) (PBSA) was used to fabricate PGA/PBSA blend films through an in situ fibrillation technique and blown film extrusion. Under the elongational flow field used during the extrusion process, a unique hierarchical structure based on the PBSA nanofibrils and interfacially oriented PGA crystals was obtained. This structure enhances the strength, ductility and gas barrier properties of the PGA/PBSA blend film. In addition, an epoxy chain extender (ADR4468) was used as a compatibilizer to further enhance the interfacial adhesion between PGA and PBSA. 70PGA/0.7ADR exhibited a very low oxygen permeability (2.34×10−4 Barrer) with significantly high elongating at break (604.4%), tensile strength (47.4 MPa), and transparency, which were superior to those of petroleum-based polymers. Thus, the 70PGA/0.7ADR blown films could satisfy the requirements for most instant foods such as coffee, peanuts, and fresh meat.

Understanding deformation mechanisms in semi-crystalline polymers during stretching is useful for guiding the processing of high-performance polymer products. In the current work, molecular dynamics simulations were performed to investigate the crystal changes in crystallized polyethylene/carbon nanotube nanocomposites during uniaxial stretching. Both crystal fragmentation and melting occur at low strains. Crystals with small sizes are easier to melt, while those with large sizes would break into smaller crystals. In addition, crystals in interfacial regions are more likely to melt or break due to the orientation motion of carbon nanotubes. It was also found that the recrystallization process is closely related to the stretch-induced orientation of chain segments. After orientation of chain segments along stretching direction is saturated, the recrystallization of highly oriented segments dominates. The current simulation findings are effective complements to the theories of the mechanism of plastic deformation in semicrystalline polymers.

Three carbazole-based multiple resonance dendrimers namely D1-BNN, D2-BNN and D3-BNN, are developed for solution-processed narrowband blue organic light-emitting diodes (OLEDs) by introducing the first-, second-, and third-generation carbazole dendrons in periphery of boron, nitrogen-doped polycyclic aromatic hydrocarbon skeleton. Different from D1-BNN containing first-generation carbazole dendron showing moderate photoluminescent quantum efficiency (PLQY) of 68% in solid state and broadened emission bands with full-width at half maximum (FWHM) increasing from 26 nm to 34 nm upon doping concentration growing from 10 wt% to 40 wt%, D3-BNN with the third-generation carbazole dendron exhibits high PLQY of 92% and weak dependence of photoluminescent spectra on doping concentration, which can remain narrowband emissions with unchanged FWHM of 24 nm at same doping concentration range. Solution-processed OLEDs employing D3-BNN as emitter reveal blue electroluminescence at 477 nm with FWHM of 24 nm, and maximum external quantum efficiency (EQE) of 17.3% which is kept at 14.4% at doping concentration of 40 wt%, much superior than the D1-BNN devices showing maximum EQE of 13.0% that drops to 3.7% at 40 wt% doping concentration.

Polylactide (PLA) has often been blended with biodegradable poly(butylene adipate-co-terephthalate) (PBAT) to improve it toughness. However, the strength and heat resistance of PLA are always sacrificed. Herein, exchangeable hydroxyl-ester crosslinks ar constructed in PLA/PBAT blends by successively introducing a tertiary amine-containing polyol, bis-(2-hydroxyethyl)amino-tri (hydroxymethyl)methane (BTM) and 4,4′-diphenylmethane diisocyanate (MDI) via reactive blending. BTM can react with both PLA and PBAT by transesterification, generating PLA or PBAT chains with terminal or pendant hydroxyl groups, which can then react with MDI to form networks With internal catalysis of tertiary amine moiety in BTM, transesterification between the residual hydroxyl groups and ester bonds can occur at high temperatures, endowing the PLA/PBAT network with vitrimeric properties. Owning to the transesterification and chain extension reactions with MDI between PLA and PBAT, the interfacial adhesion is greatly improved. As a result of the excellent interfacial adhesion and the network structure, the prepared PLA/PBAT blends show greatly enhanced heat resistance and toughness (more than 40 times that of PLA) while maintaining high stiffness comparable to PLA. Furthermore, the prepared PLA/PBAT blends exhibit promising reconfigurable shape memory behavior. The present work provides a new and facile way to achieve high-performance and functional biodegradable polymeric materials.

How to achieve both toughness and enhanced electromagnetic interference shielding effectiveness (EMI SE) of carbon fibers (CFs) reinforced rigid polyurethane (RPU) composites is a significative challenge at present. In this work, a ring-shaped zinc coating was deposited on the short CFs by electrodeposition technique. It is expected to improve the interfacial properties between the fibers and the resin matrix as well as enhance the EMI shielding properties of the composites by changing the surface morphology and roughness of the fibers. Results showed that the surface free energy of the ring-shaped zinc modified carbon fibers (RS-CFs) increased from 49.0 mJ/m2 to 53.2 mJ/m2, indicating that the surface roughness and wettability of the CFs were effectively improved. In comparison with the pristine short carbon fibers/rigid polyurethane (CFs/RPU) composites, tensile strength and tensile toughness of RS-CFs modified composites were increased by 27.1% and 121.4%, respectively. In addition, the bending and impact strengths of RS-CFs reinforced RPU composites were also improved. Notably, the electrical conductivity of RS-CFs/RPU composites reached 1.2×10−5 S/m, which was much higher than that of CFs/RPU composites at 1.4×10−10 S/m. Moreover, the EMI SE of the modified composites reached 22 dB, which was 152.9% higher than that of CFs/RPU composites. The enhanced electrical conductivity and EMI shielding properties of the composites could be attributed to the synergistic effect of the porous structure in the RPU matrix and the CFs modified by the metal coating.